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Compound of Interest

Compound Name: Gly-NH-CH2-Boc

Cat. No.: B6227262

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties, structure,
and applications of tert-butyl glycylglycinate (CAS No. 14664-05-2). Initially referenced by the
non-standard name "Gly-NH-CH2-Boc," this dipeptide derivative is a valuable building block in
synthetic organic chemistry, particularly in the fields of peptide synthesis and the development
of Antibody-Drug Conjugates (ADCs). This document details its physicochemical properties,
provides insights into its synthesis and analysis, and elucidates its role as a cleavable linker in
targeted drug delivery systems.

Chemical Identity and Structure

Tert-butyl glycylglycinate is a dipeptide composed of two glycine units. The N-terminus of the
dipeptide is a free amine, while the C-terminus is protected as a tert-butyl ester. This protecting
group strategy allows for the selective formation of peptide bonds at the N-terminus while
preventing unwanted reactions at the C-terminus.

Molecular Structure:

Caption: Chemical ldentity of Tert-Butyl Glycylglycinate.
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The tert-butyl ester group is a key structural feature, known for its stability under basic and
nucleophilic conditions, yet readily cleaved under acidic conditions to liberate the carboxylic
acid.

Physicochemical Properties

The physical and chemical properties of tert-butyl glycylglycinate are summarized in the table
below. These properties are essential for its handling, storage, and application in chemical

synthesis.
Property Value Reference
Molecular Weight 188.22 g/mol
Colorless to light yellow oil or
Appearance white to off-white crystalline
solid
Melting Point 114-116 °C
Boiling Point 315.5 £ 22.0 °C at 760 mmHg
Density 1.083 £ 0.06 g/cm3
**Solubility
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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